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Compound of Interest

Compound Name: JAB-3068

Cat. No.: B15578387

For Researchers, Scientists, and Drug Development Professionals

Introduction

JAB-3068 is a potent and selective, orally bioavailable allosteric inhibitor of SHP2 (Src
homology region 2 domain-containing phosphatase 2).[1][2] SHP2 is a non-receptor protein
tyrosine phosphatase that plays a crucial role in cell growth and differentiation by modulating
the Ras-Raf-MEK-ERK signaling pathway.[3][4] As an oncoprotein, SHP2 is often
overexpressed in a variety of cancer cells, making it a key target for anti-cancer drug
development.[3] JAB-3068 has demonstrated potential antineoplastic activity and is a valuable
tool for studying cancer biology and developing novel therapeutics.[1][2]

These application notes provide a detailed protocol for the preparation of JAB-3068 stock
solutions in Dimethyl Sulfoxide (DMSO), along with essential information for its use in research
settings.

Quantitative Data Summary

For ease of reference, the key quantitative data for JAB-3068 are summarized in the table
below.
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Property Value
Molecular Weight 476.54 g/mol
Chemical Formula C22H26F2N602S

CAS Number

2169223-48-5

Solubility in DMSO

=95 mg/mL (199.35 mM)

ICso0 (SHP2)

25.8 nM

Storage (Powder)

3 years at -20°C

Storage (Stock Solution)

1 year at -80°C in solvent; 1 month at -20°C in
solvent. It is recommended to aliquot to avoid

repeated freeze-thaw cycles.

Signaling Pathway

JAB-3068 functions as an allosteric inhibitor of SHP2, a key component of the RAS/MAPK
signaling pathway. The diagram below illustrates the mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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